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Compound of Interest

Compound Name: Barium formate

Cat. No.: B1594320 Get Quote

Technical Support Center: Barium Formate
Solubility
Welcome to the technical support center for improving the solubility of Barium Formate. This

guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed

experimental protocols for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of barium formate in water at room temperature?

The solubility of barium formate in water increases with temperature. At 20°C, the solubility is

approximately 29.9 g per 100 g of water, and at 30°C, it is about 31.9 g per 100 g of water[1].

Q2: In which common organic solvents is barium formate soluble?

Barium formate is generally considered to be practically insoluble in most common organic

solvents, such as alcohols[2]. Specific quantitative solubility data in a wide range of organic

solvents is not readily available in the literature.

Q3: Can I increase the solubility of barium formate in aqueous solutions?

Yes, several methods can be employed to enhance the solubility of barium formate in

aqueous solutions. These include adjusting the temperature, modifying the pH of the solution,
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and using co-solvents.

Q4: How does temperature affect the solubility of barium formate in water?

The solubility of barium formate in water is directly proportional to the temperature. Increasing

the temperature will significantly increase its solubility[1][3]. For example, the solubility

increases from 26.2 g/100 g H₂O at 0°C to 51.3 g/100 g H₂O at 100°C[1].

Q5: Will adjusting the pH of my solution improve the solubility of barium formate?

Adjusting the pH can influence the solubility of formate salts. Since formic acid is a weak acid,

the solubility of barium formate may be slightly increased in acidic conditions due to the

formation of formic acid, which would shift the dissolution equilibrium. However, in highly

alkaline conditions, the common ion effect from other formate salts could potentially decrease

solubility. The effect of pH on the solubility of similar salts like barium sulfate has been noted to

be significant, especially when it leads to the formation of other species[4][5].

Q6: What is co-solvency and can it be used for barium formate?

Co-solvency is a technique that involves adding a water-miscible solvent (a co-solvent) to an

aqueous solution to increase the solubility of a solute[6][7][8]. While barium formate has low

solubility in pure organic solvents, a mixture of water and a suitable co-solvent might enhance

its solubility. Commonly used co-solvents include ethanol, propylene glycol, and polyethylene

glycol[7].
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Issue Possible Cause Suggested Solution

Barium formate is not

dissolving completely in water

at room temperature.

The solution may be saturated.

Increase the temperature of

the solution. The solubility of

barium formate in water

increases significantly with

temperature[1][3].

Precipitate forms when mixing

a barium formate solution with

another solution.

The other solution may contain

a common ion (formate) or an

ion that forms an insoluble salt

with barium (e.g., sulfate,

carbonate).

Check the composition of the

second solution. If it contains

sulfate or carbonate ions,

precipitation of highly insoluble

barium sulfate or barium

carbonate is likely[9][10][11].

Difficulty dissolving barium

formate in an alcohol-based

solvent.

Barium formate has very low

intrinsic solubility in alcohols.

Consider using a co-solvent

system by adding water to the

alcohol. This can sometimes

increase the solubility of ionic

compounds[7].

Inconsistent solubility results

between experiments.

Temperature fluctuations,

impurities in the barium

formate or solvent, or

insufficient equilibration time.

Ensure precise temperature

control. Use high-purity barium

formate and solvents. Allow

sufficient time for the solution

to reach equilibrium with

constant stirring.

Quantitative Solubility Data
The following table summarizes the solubility of barium formate in water at various

temperatures.
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Temperature (°C) Solubility (g / 100 g H₂O) Reference

0 26.2 [1]

1 27.76 [3]

10 28.0 [1]

20 29.9 [1]

22.5 30.46 [3]

30 31.9 [1]

38 34.35 [3]

40 34.0 [1]

50 36.3 [1]

54 38.24 [3]

60 38.6 [1]

63.6 39.44 [3]

70 41.3 [1]

76 39.93 [3]

80 44.2 [1]

90 47.6 [1]

100 51.3 [1]

Experimental Protocols
Protocol 1: Determination of Barium Formate Solubility
at Various Temperatures
This protocol outlines the isothermal method to determine the solubility of barium formate in a

given solvent as a function of temperature[12][13][14][15].

Materials:
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Barium Formate (analytical grade)

Solvent (e.g., deionized water)

Temperature-controlled water bath or heating/stirring plate

Magnetic stirrer and stir bars

Calibrated thermometer or temperature probe

Analytical balance

Glass vials or flasks with secure caps

Filtration apparatus (e.g., syringe filters)

Drying oven

Procedure:

Add an excess amount of barium formate to a known volume of the solvent in a sealed vial.

Place the vial in a temperature-controlled water bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer to ensure the solution reaches

equilibrium. A minimum of 6-18 hours is recommended[1].

Once equilibrium is reached, stop stirring and allow the undissolved solid to settle.

Carefully extract a known volume of the supernatant (the clear liquid) using a pre-warmed

syringe and filter it to remove any undissolved particles.

Weigh the filtered solution.

Evaporate the solvent from the filtered solution by placing it in a drying oven at an

appropriate temperature (e.g., 125°C for water) until a constant weight of the dry barium
formate is achieved[1].

Calculate the solubility in grams of barium formate per 100 g of solvent.
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Repeat the procedure for different temperatures to construct a solubility curve.

Protocol 2: Enhancing Barium Formate Solubility Using
a Co-solvent System
This protocol describes a method to investigate the effect of a co-solvent on the solubility of

barium formate.

Materials:

Barium Formate

Primary solvent (e.g., water)

Co-solvent (e.g., ethanol, propylene glycol)

Equipment from Protocol 1

Procedure:

Prepare a series of solvent mixtures with varying ratios of the primary solvent and co-solvent

(e.g., 90:10, 80:20, 70:30 water:ethanol by volume).

For each solvent mixture, determine the solubility of barium formate at a constant

temperature using the isothermal method described in Protocol 1.

Add an excess amount of barium formate to each solvent mixture.

Equilibrate the samples at the desired temperature with constant stirring.

After equilibration, filter a known volume of the saturated solution.

Determine the mass of dissolved barium formate in the filtrate by evaporating the solvent

mixture.

Plot the solubility of barium formate as a function of the co-solvent concentration to identify

the optimal solvent ratio for maximum solubility.
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Caption: Workflow for determining Barium Formate solubility.
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Caption: Factors affecting Barium Formate solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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